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Compound of Interest

Compound Name: AZD-PEG2-Azide

Cat. No.: B15551855

Get Quote

An important note on nomenclature: The compound "AZD-PEG2-Azide" is not a standard

chemical name found in the scientific literature. Based on the common structure of PEG linkers,

this guide assumes the target molecule is 1,2-bis(2-azidoethoxy)ethane, a bifunctional linker

with a diethylene glycol (PEG2) core and terminal azide groups. This molecule is herein

referred to as Diazido-PEG2.

This technical guide provides a comprehensive overview of the chemical synthesis of Diazido-

PEG2, a versatile bifunctional crosslinker. The content is tailored for researchers, scientists,

and professionals in drug development who utilize such linkers for bioconjugation, diagnostics,

and therapeutic applications. Diazido-PEG2 is particularly valuable for its role in "click

chemistry," where the terminal azide groups react with alkyne-containing molecules to form

stable triazole linkages.[1][2] The inclusion of a hydrophilic PEG spacer enhances the solubility

and pharmacokinetic properties of the resulting conjugates.[3]

Synthesis Overview
The synthesis of Diazido-PEG2 is typically achieved through a two-step process starting from

di(ethylene glycol). The first step involves the activation of the terminal hydroxyl groups by

converting them into a better leaving group, commonly a tosylate. The second step is a
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nucleophilic substitution where the tosylate groups are displaced by azide ions to yield the final

product.

Step 1: Tosylation of Di(ethylene glycol)

In this step, di(ethylene glycol) is reacted with p-toluenesulfonyl chloride (TsCl) in the presence

of a base, such as pyridine or triethylamine, to form the intermediate di(ethylene glycol)

ditosylate.

Step 2: Azidation of Di(ethylene glycol) Ditosylate

The purified di(ethylene glycol) ditosylate is then reacted with an excess of sodium azide

(NaN₃) in a polar aprotic solvent like dimethylformamide (DMF) or in a solvent mixture like

ethanol/water. The azide ion displaces the tosylate groups to yield 1,2-bis(2-

azidoethoxy)ethane.

Experimental Protocols
The following protocols are detailed methodologies for the synthesis of Diazido-PEG2.

Protocol 1: Synthesis of Di(ethylene glycol) Ditosylate

To a solution of di(ethylene glycol) (1 equivalent) in dichloromethane (DCM) at 0 °C, add

triethylamine (2.5 equivalents).

Slowly add a solution of p-toluenesulfonyl chloride (2.2 equivalents) in DCM to the reaction

mixture while maintaining the temperature at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium

bicarbonate solution, and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol) to

obtain di(ethylene glycol) ditosylate as a white solid.[4]

Protocol 2: Synthesis of 1,2-bis(2-azidoethoxy)ethane (Diazido-PEG2)

Dissolve di(ethylene glycol) ditosylate (1 equivalent) in dimethylformamide (DMF).

Add sodium azide (2.5 equivalents) to the solution.

Heat the reaction mixture to 80-90 °C and stir for 12-24 hours.

Monitor the reaction by TLC for the disappearance of the starting material.

After completion, cool the reaction mixture to room temperature and pour it into a large

volume of cold water.

Extract the aqueous mixture with an organic solvent such as ethyl acetate or diethyl ether (3

x volumes).

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude Diazido-PEG2.

Further purification can be achieved by column chromatography if necessary.

Data Presentation
The following tables summarize the key reactants, reaction conditions, and quantitative data for

the synthesis of Diazido-PEG2.

Table 1: Reactants and Reaction Conditions
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Sodium
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Table 2: Quantitative Data for Diazido-PEG2

Parameter Value

Molecular Formula C₄H₈N₆O₂

Molecular Weight 172.15 g/mol

Appearance Colorless to pale yellow oil

Theoretical Yield Calculated based on starting material

Typical Experimental Yield 85-95%

Purity (Typical) >95% (as determined by NMR and/or HPLC)

Mandatory Visualizations
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The following diagrams illustrate the synthesis workflow and a key application of Diazido-

PEG2.

Step 1: Tosylation

Step 2: Azidation

Di(ethylene glycol)

Di(ethylene glycol) Ditosylate

+ TsCl, Et3N
DCM, 0°C to RT

p-Toluenesulfonyl Chloride
(TsCl)

Sodium Azide
(NaN3)

Diazido-PEG2

+ NaN3
DMF, 80-90°C

Click to download full resolution via product page

Caption: Chemical synthesis workflow for Diazido-PEG2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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